Choline chloride-based deep eutectic solvents as effective electrolytes for dye-sensitized solar cells†
RSC Advances Pub Date: 2021-06-17 DOI: 10.1039/D1RA03273A
Abstract
Electrolytes for dye-sensitized solar cells remain a challenge for large-scale production and commercialization, hindering the wide application of solar cells. We have developed two new electrolyte-based deep eutectic solvents using a mixture of choline chloride with urea and with ethylene glycol for dye-sensitized solar cells. The prominent features of the two deep eutectic solvent electrolytes are simple preparation for large-scale production with inexpensive, available, and nontoxic starting materials and biodegradability. The solar cell devices proceeded in a safe manner as the two deep eutectic solvents afforded low-cost technology and comparative conversion efficiency to a popular ionic liquid, namely 1-ethyl-3-methylimidazolium tetracyanoborate. Results showed that devices with choline chloride and urea electrolyte exhibited improved open circuit voltage values (VOC), while the ones with choline chloride and ethylene glycol showed an increase in the short circuit current (Isc). Characterization of the devices by electrochemical impedance spectroscopy helped explain the effects of their molecular structures on the enhancement of either VOC or Isc values. These new solvents expand the electrolyte choices for designing dye-sensitized solar cells, especially for the purpose of using low-cost and eco-friendly materials for massive production.
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